BE“GHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
UCB-35440

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: UCB-35440

Cat. No.: B1683355

Essential Safety and Handling Guide for UCB-
35440

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of UCB-35440. As a novel research chemical with limited
publicly available safety data, a cautious approach is paramount. The following procedures are
based on established best practices for handling new chemical entities (NCES) in a laboratory
setting.

Compound Information and Hazard Assessment

UCB-35440 is identified as a 5-lipoxygenase inhibitor and a histamine H1 receptor antagonist.
[1] It is intended for research use only.[1] Due to the absence of a specific Safety Data Sheet
(SDS), this compound must be handled as a potentially hazardous substance. All personnel
must be trained in general laboratory safety and hazardous materials handling.[1]
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Identifier Value
5-(4-(Carbamoyl(hydroxy)amino)but-1-ynyl)-2-

IUPAC Name (2-(4-((R)-(4-chlorophenyl)-phenyl-
methyl)piperazin-1-yl)ethoxy)benzamide

CAS Number 299460-62-1

Molecular Formula C31H34CIN504

Molecular Weight 576.09 g/mol

Appearance Solid (form may vary)

Known Hazards

Not fully characterized. Assume potential for

toxicity, irritation, and sensitization.

Storage

Short-term (days to weeks): 0-4°C, dry and

dark. Long-term (months to years): -20°C.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling UCB-35440 to prevent exposure through

inhalation, ingestion, or skin contact.
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Protection Type

Specific Recommendations

Rationale

Eye and Face Protection

ANSI z87.1-compliant safety
glasses with side shields or
chemical splash goggles. A
face shield should be worn
when there is a significant risk

of splashes.

Protects against accidental
splashes of solutions or

airborne particles.

Skin Protection

Gloves: Chemically resistant
gloves (e.g., nitrile) should be
worn. Double-gloving is
recommended. Change gloves
immediately if contaminated.
Lab Coat: A fully buttoned lab
coat is required. Consider a
chemically resistant apron for

larger quantities.

Prevents direct skin contact

with the compound.

Respiratory Protection

A NIOSH-approved respirator
(e.g., N95 or higher) is
recommended, especially
when handling the powder
form or creating aerosols. All
work with the solid compound
should be performed in a

certified chemical fume hood.

Minimizes the risk of inhaling
the compound, which could be

harmful.

Operational Plan: Step-by-Step Handling

Procedures

Adherence to these procedural steps is critical for minimizing exposure and ensuring a safe

laboratory environment.

3.1. Preparation and Weighing

o Designated Area: All handling of UCB-35440 should occur in a designated area within a

certified chemical fume hood.
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o Decontamination: Before starting, ensure the work surface is clean and decontaminated.
» Weighing:

o Use an analytical balance inside the fume hood or a containment enclosure.

[¢]

Use anti-static weighing dishes.

Handle the solid with care to avoid generating dust.

[e]

o

Close the primary container immediately after dispensing.

3.2. Dissolution and Solution Handling

o Solvent Selection: Refer to experimental protocols for the appropriate solvent.
 Dissolving:

o Add the solvent to the vessel containing the weighed UCB-35440 slowly to avoid
splashing.

o Use a sealed container for mixing or vortexing.

» Solution Transfer: Use appropriate volumetric glassware and pipettes. Avoid pouring
solutions from a height.

Emergency Procedures

In the event of an exposure or spill, immediate action is necessary.
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Emergency Scenario Immediate Action

Immediately flush the affected area with copious
) amounts of water for at least 15 minutes.
Skin Contact . . .
Remove contaminated clothing. Seek medical

attention.

Immediately flush eyes with a gentle stream of
Eye Contact water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Move the individual to fresh air. If breathing is

Inhalation o ) ] .
difficult, provide oxygen. Seek medical attention.
) Do NOT induce vomiting. Rinse mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.
For a small spill, absorb the material with an
inert absorbent (e.g., vermiculite, sand). For a
Spill large spill, evacuate the area and contact the

institution's Environmental Health and Safety
(EH&S) department.

Disposal Plan

All waste generated from the handling of UCB-35440 must be treated as hazardous waste.

o Solid Waste: All disposable materials that have come into contact with UCB-35440 (e.g.,
gloves, weighing paper, pipette tips) must be placed in a designated, sealed, and clearly
labeled hazardous waste container.

» Liquid Waste: Unused solutions and solvent rinses should be collected in a designated,
sealed, and clearly labeled hazardous waste container. Do not mix with incompatible waste
streams.

o Container Disposal: Empty containers should be triple-rinsed with a suitable solvent, and the
rinsate collected as hazardous waste. The rinsed container can then be disposed of
according to institutional guidelines.
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Experimental Workflow and Safety Diagram

The following diagram illustrates the logical flow of operations for safely handling UCB-35440.
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Click to download full resolution via product page
Caption: Workflow for Safe Handling of UCB-35440.

This comprehensive guide is intended to foster a culture of safety and responsibility when
working with novel research compounds like UCB-35440. Always consult your institution's
specific safety protocols and EH&S department for additional guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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